BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and manufacturing of 2-Chloroethyl
chloroformate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloroethyl chloroformate

Cat. No.: B152820

An In-depth Technical Guide to the Synthesis and Manufacturing of 2-Chloroethyl
chloroformate

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloroethyl chloroformate (CECF) is a versatile chemical intermediate of significant
importance in the pharmaceutical and agrochemical industries. Its bifunctional nature,
possessing both a reactive chloroformate group and a chloroethyl moiety, allows for its use as
a protecting group for amines and alcohols, as well as a key building block in the synthesis of
complex organic molecules and active pharmaceutical ingredients (APIs). This technical guide
provides a comprehensive overview of the synthesis and manufacturing of 2-chloroethyl
chloroformate, detailing the primary synthetic routes, experimental protocols, and key
chemical and physical properties.

Chemical and Physical Properties

2-Chloroethyl chloroformate is a colorless liquid with a pungent odor.[1] It is crucial to handle
this compound with appropriate safety precautions due to its toxicity and corrosive nature.[1] A
summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Chloroethyl chloroformate

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b152820?utm_src=pdf-interest
https://www.benchchem.com/product/b152820?utm_src=pdf-body
https://www.benchchem.com/product/b152820?utm_src=pdf-body
https://www.benchchem.com/product/b152820?utm_src=pdf-body
https://www.benchchem.com/product/b152820?utm_src=pdf-body
https://www.benchchem.com/product/b152820?utm_src=pdf-body
https://www.benchchem.com/product/b152820?utm_src=pdf-body
https://patents.google.com/patent/US3966786A/en
https://patents.google.com/patent/US3966786A/en
https://www.benchchem.com/product/b152820?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C3HaCl202 [2]
Molecular Weight 142.96 g/mol [2]
Appearance Colorless liquid [11[2]
Boiling Point 155-156 °C [3]
Density 1.385 g/mL at 25 °C [3]

Refractive Index

n20/D 1.446

[3]

Flash Point

70 °C (closed cup)

[3]

Vapor Pressure

0.23 psi (20 °C)

[3]

Insoluble in cold water; soluble

in organic solvents.

Solubility ) ] [1][4]
Decomposes in alkaline
solutions and hot water.

CAS Number 627-11-2 [5]

Synthesis and Manufacturing Routes

The industrial production of 2-chloroethyl chloroformate is primarily achieved through three

main synthetic pathways. The choice of method often depends on the availability of starting

materials, safety considerations, and desired purity of the final product.

Phosgene-Based Synthesis

Phosgene, a highly reactive and toxic gas, is a key reagent in the most common and direct

methods for producing 2-chloroethyl chloroformate. These routes require stringent safety

protocols.

The reaction of ethylene oxide with phosgene is a direct and efficient method for the synthesis

of 2-chloroethyl chloroformate. This reaction is typically carried out in the presence of a

catalyst, such as pyridine, to yield the desired product.[5]
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Ethylene Oxide Phosgene Pyridine (catalyst)
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2-Chloroethyl chloroformate

Click to download full resolution via product page
Caption: Reaction of Ethylene Oxide with Phosgene.
Experimental Protocol:
e Reactants: Ethylene oxide, phosgene, pyridine (catalyst).

e Procedure: Gaseous phosgene is bubbled into a solution of ethylene oxide, typically in a
suitable inert solvent, in the presence of a catalytic amount of pyridine. The reaction is
exothermic and requires careful temperature control.

 Purification: The crude product is purified by fractional distillation under reduced pressure to
remove any unreacted starting materials and byproducts.

An alternative phosgene-based route involves the reaction of 2-chloroethanol with phosgene.
[5] This method is also highly effective but necessitates the handling of both phosgene and 2-
chloroethanol, which are hazardous materials.
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2-Chloroethanol Phosgene

2-Chloroethyl chloroformate

Click to download full resolution via product page
Caption: Reaction of 2-Chloroethanol with Phosgene.
Experimental Protocol:
o Reactants: 2-Chloroethanol (ethylene chlorohydrin), phosgene.

e Procedure: Gaseous phosgene is bubbled into 2-chloroethanol at a low temperature,
typically around 0 °C.[4] The reaction is performed in a reactor designed to handle corrosive
gases and exothermic reactions. Anhydrous conditions are important to prevent the
hydrolysis of phosgene and the product.

o Temperature Control: Maintaining a low temperature (below 40°C) is critical to minimize the
formation of side products.

« Purification: The resulting 2-chloroethyl chloroformate is purified by fractional distillation
under vacuum.

Chlorination-Based Synthesis

An alternative to phosgene-based methods is the direct chlorination of ethyl chloroformate. This
approach avoids the direct handling of phosgene but can lead to a mixture of chlorinated
products, requiring careful control of reaction conditions and efficient purification.
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This process involves the chlorination of ethyl chloroformate in the rectifying zone of a
distillation reactor to produce a mixture of 1-chloroethyl chloroformate and 2-chloroethyl
chloroformate.[6]

Ethyl Chloroformate Chlorine Free Radical Initiator

+

Mixture of:

1-Chloroethyl chloroformate
2-Chloroethyl chloroformate

Click to download full resolution via product page

Caption: Chlorination of Ethyl Chloroformate.

Experimental Protocol:

Reactants: Ethyl chloroformate, chlorine gas, free radical initiator.

e Procedure: Ethyl chloroformate is chlorinated in a distillation reactor. The reaction can be
initiated by a free radical initiator. The process is controlled to favor the formation of
monochlorinated products.

e Product Ratio: The molar ratio of 1-chloroethyl chloroformate to 2-chloroethyl
chloroformate in the product mixture can range from 0.5:1 to 2:1.[5]

 Purification: The desired 2-chloroethyl chloroformate is separated from the isomeric
byproduct and any dichlorinated ethyl chloroformates by fractional distillation.

Industrial Two-Step Synthesis from Chloroform and
Ethanol
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For large-scale manufacturing, a two-step synthesis starting from chloroform and ethanol has
been developed. This method is often favored for its cost-effectiveness and the avoidance of
directly handling ethylene oxide or 2-chloroethanol.

Step 1

Chloroform Ethanol Hydrogen Chloride

—  + -

l

Ethyl Chloroformate

Step 2

Phosphorus Oxychloride (catalyst)

> o+

2-Chloroethyl chloroformate

Y

Hydrogen Chloride Ethyl Chloroformate

Click to download full resolution via product page

Caption: Industrial Two-Step Synthesis.

Experimental Protocol:
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o Step 1: Synthesis of Ethyl Chloroformate:
o Reactants: Chloroform, ethanol, hydrogen chloride.

o Procedure: Chloroform is reacted with ethanol in the presence of hydrogen chloride to

synthesize ethyl chloroformate.[5]
o Step 2: Chlorination of Ethyl Chloroformate:
o Reactants: Ethyl chloroformate, hydrogen chloride, phosphorus oxychloride (catalyst).

o Procedure: The intermediate ethyl chloroformate is then chlorinated using hydrogen
chloride with phosphorus oxychloride as a catalyst to yield 2-chloroethyl chloroformate.

[5]

» Purity: This process can yield a product with a purity exceeding 99% after meticulous
distillation and real-time monitoring of the reaction.[5]

Purification and Quality Control

The purification of 2-chloroethyl chloroformate is a critical step in its manufacturing process
to achieve the high purity required for pharmaceutical and other specialized applications.

Table 2: Purification and Analytical Methods
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Method Description

The primary method for purifying 2-chloroethyl
chloroformate. It is effective in separating the
product from unreacted starting materials,

) o byproducts such as 1-chloroethyl chloroformate,

Fractional Distillation ) ) ) o )

and dichlorinated species. This is typically
performed under reduced pressure to lower the
boiling point and prevent thermal

decomposition.

A common analytical technique used to
Gas Chromatography (GC) determine the purity of the final product and to

quantify any impurities.

Nuclear Magnetic Resonance (NMR) Used to confirm the chemical structure and

Spectroscopy isomeric purity of 2-chloroethyl chloroformate.

Inf d (IR) Spect Can be used to identify the characteristic
nfrare pectroscopy . .
functional groups present in the molecule.

Safety Considerations

2-Chloroethyl chloroformate is a hazardous chemical and must be handled with extreme
care in a well-ventilated fume hood. It is toxic if inhaled or swallowed and can cause severe
skin burns and eye damage.[2] Appropriate personal protective equipment (PPE), including
gloves, safety goggles, and a lab coat, should be worn at all times. All reactions involving
phosgene must be conducted with extreme caution due to its high toxicity.

Applications

The unique chemical structure of 2-chloroethyl chloroformate makes it a valuable reagent in
organic synthesis.

» Protecting Group: It is widely used for the introduction of the 2-chloroethoxycarbonyl (Clog)
protecting group for amines and alcohols. This group is stable under various reaction
conditions and can be selectively removed.
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e Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of a wide range of
pharmaceuticals, including antiviral and anticancer agents.

e Agrochemicals: It is used in the manufacturing of certain pesticides and herbicides.

» Organic Synthesis: It is a versatile building block for the synthesis of various organic
compounds, including carbamates, carbonates, and heterocyclic compounds.[5]

Conclusion

The synthesis and manufacturing of 2-chloroethyl chloroformate can be achieved through
several viable routes, with the choice of method depending on factors such as safety, cost, and
desired purity. The phosgene-based methods offer direct and high-yielding pathways, while the
chlorination of ethyl chloroformate provides a phosgene-free alternative. The industrial two-step
process from chloroform and ethanol is a well-established method for large-scale production.
Regardless of the synthetic route, careful control of reaction conditions and rigorous purification
are essential to obtain high-purity 2-chloroethyl chloroformate for its critical applications in
the pharmaceutical and chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synthesis and manufacturing of 2-Chloroethyl
chloroformate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152820#synthesis-and-manufacturing-of-2-
chloroethyl-chloroformate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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